1-Cyclopropyl-1-(4-methylphenyl)methanamine 1-Cyclopropyl-1-(4-methylphenyl)methanamine
Brand Name: Vulcanchem
CAS No.: 535925-71-4
VCID: VC6943850
InChI: InChI=1S/C11H15N/c1-8-2-4-9(5-3-8)11(12)10-6-7-10/h2-5,10-11H,6-7,12H2,1H3
SMILES: CC1=CC=C(C=C1)C(C2CC2)N
Molecular Formula: C11H15N
Molecular Weight: 161.248

1-Cyclopropyl-1-(4-methylphenyl)methanamine

CAS No.: 535925-71-4

Cat. No.: VC6943850

Molecular Formula: C11H15N

Molecular Weight: 161.248

* For research use only. Not for human or veterinary use.

1-Cyclopropyl-1-(4-methylphenyl)methanamine - 535925-71-4

CAS No. 535925-71-4
Molecular Formula C11H15N
Molecular Weight 161.248
IUPAC Name cyclopropyl-(4-methylphenyl)methanamine
Standard InChI InChI=1S/C11H15N/c1-8-2-4-9(5-3-8)11(12)10-6-7-10/h2-5,10-11H,6-7,12H2,1H3
Standard InChI Key NDSBRDFZIHGLNI-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C(C2CC2)N

1-Cyclopropyl-1-(4-methylphenyl)methanamine is a chemical compound that has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields, including chemistry and biology. This compound is characterized by its cyclopropyl and para-methylphenyl groups, which contribute to its distinct chemical properties and biological activity.

Synthesis and Production

The synthesis of 1-cyclopropyl-1-(4-methylphenyl)methanamine hydrochloride typically involves several chemical steps that can be optimized for high yield and purity. These methods are scalable for industrial production, ensuring rigorous quality control measures are in place.

Biological Activity and Applications

1-Cyclopropyl-1-(4-methylphenyl)methanamine hydrochloride is primarily used in scientific research to explore its interactions with biological systems. It can bind to receptors or enzymes, modulating their activity and influencing cellular pathways. This compound is of interest in pharmacological research due to its potential therapeutic applications.

Research Findings

Research on 1-cyclopropyl-1-(4-methylphenyl)methanamine hydrochloride focuses on its binding affinity to various receptors and enzymes. These studies aim to elucidate its role in modulating biological pathways, contributing to its potential as a therapeutic agent. The specific interactions can vary widely based on the target molecules involved.

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator